Cas no 357647-49-5 (4-(pyrazin-2-yl)butanal)

• Product Name: 4-(pyrazin-2-yl)butanal
• CAS No: 357647-49-5
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1111427
• PubChem ID: 21919400
• Update Time: 2026-04-28

4-(pyrazin-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinebutanal
• 4-(pyrazin-2-yl)butanal

Additional information on 4-(pyrazin-2-yl)butanal

Recent Advances in the Study of 4-(Pyrazin-2-yl)butanal (CAS: 357647-49-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(pyrazin-2-yl)butanal (CAS: 357647-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aldehyde derivative, featuring a pyrazine moiety, has been explored for its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the design of novel enzyme inhibitors and receptor modulators, particularly in the context of neurological and metabolic disorders.

One of the most notable advancements involves the use of 4-(pyrazin-2-yl)butanal as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective inhibitors for cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a multi-step synthetic route, with 4-(pyrazin-2-yl)butanal serving as a pivotal building block to introduce the pyrazine ring, enhancing the binding affinity and selectivity of the final compounds.

In addition to its role in kinase inhibition, 4-(pyrazin-2-yl)butanal has been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv detailed its incorporation into a series of allosteric modulators for the adenosine A2A receptor, which holds promise for treating Parkinson's disease. The study emphasized the compound's ability to improve pharmacokinetic properties, such as blood-brain barrier penetration, owing to its balanced lipophilicity and molecular weight.

Further research has explored the compound's utility in biocatalysis and green chemistry. A 2024 paper in ACS Catalysis reported the enzymatic reduction of 4-(pyrazin-2-yl)butanal using engineered alcohol dehydrogenases, yielding chiral intermediates for asymmetric synthesis. This approach not only enhances the sustainability of the process but also provides access to enantiomerically pure derivatives, which are highly valuable in pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale production and stability of 4-(pyrazin-2-yl)butanal. Recent efforts have focused on optimizing its synthesis via continuous flow chemistry, as described in a 2023 Organic Process Research & Development article. The authors achieved a 70% yield improvement by employing microreactor technology, addressing previous limitations in batch processing.

In conclusion, 4-(pyrazin-2-yl)butanal (CAS: 357647-49-5) continues to emerge as a versatile scaffold in medicinal chemistry, with applications spanning kinase inhibition, GPCR modulation, and sustainable synthesis. Ongoing research is expected to further elucidate its potential, particularly in the context of personalized medicine and targeted therapies. Future directions may include computational modeling to predict its reactivity and toxicity profiles, as well as exploration of its derivatives in preclinical models.